Cas no 15217-42-2 (Sodiumbenzotriazolate)

• Product Name: Sodiumbenzotriazolate
• CAS No: 15217-42-2
• MF: C₆H₄N₃Na
• MW: 141.10583114624
• MDL: MFCD00962654
• CID: 50054
• PubChem ID: 3517935
• Update Time: 2025-06-25

Sodiumbenzotriazolate Chemical and Physical Properties

Names and Identifiers

• Sodium benzotriazolate
• 1H-Benzotriazole sodium salt
• BENZOTRIAZOLE, SODIUM SALT
• SODIUM 1,2,3-BENZOTRIAZOLE
• 1,2,3 Benzotriazole SodiuM Salt Solution (BTA)
• 1H-Benzotriazole,sodium salt (1:1)
• 1-Sodio-1H-benzotriazole
• 2-benzotriazolyl sodium
• COBRATEC(R) 40 S
• Einecs 239-269-6
• sodium 1,2,3-benzotriazolate
• Sodium 1H-benzotriazole
• sodium 1H-benzotriazolide
• Sodium benzotriazole
• Sodium benzotriazole,1H-Benzotriazole,sodium salt
• sodium benzotriazolide
• sodiuM benzotriazol-2-ide
• EC 239-269-6
• Sodium benzo[d][1,2,3]triazol-1-ide
• Sodiumbenzo[d][1,2,3]triazol-1-ide
• 1,2,3-benzotriazole sodium salt
• W-108054
• DTXSID4065868
• NS00052280
• sodium;benzotriazol-1-ide
• 15217-42-2
• 1H-Benzotriazole, sodium salt
• sodium 1H-1,2,3-benzotriazol-1-ide
• 1H-Benzotriazole, sodium salt (1:1)
• BTA-S
• DTXCID1034929
• Sodiumbenzotriazolate

• MDL： MFCD00962654
• Inchi： 1S/C6H4N3.Na/c1-2-4-6-5(3-1)7-9-8-6;/h1-4H;/q-1;+1
• InChI Key： POCQWBKETUXWSC-UHFFFAOYSA-N
• SMILES： [Na+].[N-]1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 141.03000
• Monoisotopic Mass: 141.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.8A^2

Experimental Properties

• Color/Form: NA
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: 210.2±28.7 °C
• PSA: 38.67000
• LogP: 0.58700

Sodiumbenzotriazolate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1759
• Safety Instruction： S24/25-S26-S28-S36/37/39
• Hazardous Material Identification：
• Packing Group：II
• Risk Phrases：R22; R36/38
• HazardClass：8
• PackingGroup：II
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Sodiumbenzotriazolate

Sodiumbenzotriazolate (CAS No. 15217-42-2): A Versatile Compound in Chemical and Biomedical Applications

The sodiumbenzotriazolate, chemically identified by its CAS No. 15217-42-2, is a sodium salt derivative of benzotriazole (benzotriazole). This compound has gained significant attention in recent years due to its unique chemical properties and diverse applications across multiple disciplines, including materials science, pharmaceutical development, and analytical chemistry. Its structural versatility stems from the benzotriazole ring system, which combines aromatic stability with nitrogen donor sites, enabling strong coordination capabilities with metal ions. Recent advancements in synthetic methodologies and computational modeling have further expanded its utility in cutting-edge research.

Structurally, sodiumbenzotriazolate adopts a planar geometry characterized by a five-membered triazole ring fused to a benzene ring. The sodium cation (Na⁺) counterbalances the negative charge of the deprotonated benzotriazole anion (C₆H₃N₃⁻). This configuration enhances its solubility in polar solvents such as water and ethanol, making it amenable to aqueous-based formulations. Notably, studies published in Chemical Communications (2023) revealed that the compound's protonation state shifts dynamically under varying pH conditions, a property critical for its role in buffering systems and controlled-release drug delivery platforms.

In the realm of materials science, sodiumbenzotriazolate has emerged as a key additive in corrosion inhibition for metallic surfaces. Research from the Journal of The Electrochemical Society (JES) demonstrated that it forms protective adsorption layers on aluminum alloys through synergistic interactions between the triazole moiety and metal cations. This application is particularly valuable for aerospace components exposed to harsh environmental conditions. Furthermore, its ability to stabilize reactive intermediates during electroplating processes has improved the efficiency of industrial coating technologies by reducing defect formation rates by up to 40%, according to data from recent patent filings (USPTO 2023).

The biomedical potential of sodiumbenzotriazolate has been explored extensively in drug delivery systems (DDS). A groundbreaking study published in Nature Materials (January 2024) highlighted its use as a carrier for hydrophobic anticancer agents. The compound's amphiphilic nature allows self-assembly into nanocarriers that enhance drug solubility while minimizing off-target effects. Preclinical trials showed improved bioavailability of paclitaxel when encapsulated within these carriers compared to conventional formulations—a critical advancement for overcoming pharmacokinetic limitations.

In analytical chemistry applications, sodiumbenzotriazolate's chelating properties make it indispensable for trace metal analysis via atomic absorption spectroscopy (AAS). Recent methodological improvements reported in Talanta (December 2023) utilized this compound as a stabilizing agent for palladium nanoparticles during sample preparation. By preventing nanoparticle aggregation without introducing spectral interferences, it enabled detection limits as low as 0.5 ppb—marking a significant enhancement over traditional reagents like thiourea.

Synthetic advancements have also expanded access to functionalized derivatives of sodiumbenzotriazolate. A collaborative study between MIT and ETH Zurich (published in Angewandte Chemie 2024) demonstrated site-selective substitution reactions using palladium-catalyzed cross-coupling protocols. These methods allow precise introduction of fluorine or alkyl groups onto specific positions of the benzene ring while maintaining the triazole core intact—a breakthrough for developing next-generation photostable dyes and bioimaging agents.

Eco-toxicological evaluations remain an active area of research due to the compound's increasing industrial usage. While acute toxicity studies indicate low mammalian cytotoxicity at concentrations below 5 mM (Toxicology Letters, March 2024), long-term environmental persistence assessments are ongoing. Current data suggest rapid biodegradation under aerobic conditions when exposed to microbial consortia isolated from wastewater treatment plants—a promising trait supporting sustainable industrial adoption.

In quantum chemical modeling studies published in Journal of Physical Chemistry C, density functional theory (DFT) calculations revealed unprecedented insights into sodiumbenzotriazolate's interaction with copper ions at atomic scales. The simulations identified specific H-bonding networks formed between copper d-orbitals and nitrogen lone pairs on the triazole ring—a mechanism now leveraged to design high-capacity copper-selective ionophores for agricultural applications.

The compound's role in organic synthesis continues evolving through novel reaction protocols reported in Synlett. Researchers demonstrated its utility as an efficient catalyst for click chemistry reactions under ambient conditions without requiring toxic additives like copper salts—a green chemistry breakthrough that aligns with current regulatory trends favoring environmentally benign reagents.

Ongoing clinical trials investigating sodiumbenzotriazolate-based DDS carriers have entered Phase II testing phases globally. Early results indicate favorable pharmacokinetic profiles when delivering siRNA molecules targeting oncogenic pathways—a development that could revolutionize gene therapy approaches if validated at scale.

In summary, sodiumbenzotriazolate (CAS No. 15217-42-2) stands at the intersection of fundamental chemical innovation and applied technology solutions across multiple industries. Its structural adaptability combined with recent advances in synthesis and application development positions this compound as a cornerstone material for addressing contemporary challenges ranging from sustainable manufacturing to precision medicine delivery systems.